N-Cbz-4-oxo-D-proline

• IUPAC Name: (2R)-4-oxo-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C13H13NO5/c15-10-6-11(12(16)17)14(7-10)13(18)19-8-9-4-2-1-3-5-9/h1-5,11H,6-8H2,(H,16,17)/t11-/m1/s1
• InChI Key: RPLLCMZOIFOBIF-LLVKDONJSA-N
• Canonical SMILES: C1C(N(CC1=O)C(=O)OCC2=CC=CC=C2)C(=O)O
• Isomeric SMILES: C1[C@@H](N(CC1=O)C(=O)OCC2=CC=CC=C2)C(=O)O
• Molecular Formula: C13H13NO5
• DSSTOX Substance ID: DTXSID90652971
• Molecular Weight: 263.25 g/mol
• CAS RN: 147226-04-8

Description

“N-Cbz-4-oxo-D-proline” is a chemical compound with the CAS Number: 147226-04-8. It has a molecular weight of 263.25 and its linear formula is C13H13NO5.

Molecular Structure Analysis

The IUPAC name for “N-Cbz-4-oxo-D-proline” is (2R)-4-oxo-1-phenylmethoxycarbonylpyrrolidine-2-carboxylic acid. Its molecular formula is C13H13NO5, and it has a monoisotopic mass of 263.079376 Da.

Physical And Chemical Properties Analysis

“N-Cbz-4-oxo-D-proline” has a predicted boiling point of 488.5±45.0 °C and a predicted density of 1.408±0.06 g/cm3. It also has a predicted pKa value of 3.83±0.20.

Scientific Research Applications

Enzymatic Synthesis and Intermediate Creation

N-Cbz-4-oxo-D-proline serves as a key intermediate in the enzymatic synthesis of various proline derivatives. An efficient biocatalytic method has been developed to convert L-ornithine, N-α-benzyloxycarbonyl (Cbz)-L-ornthine, and N-α-tert-butoxycarbonyl (Boc)-L-ornithine to their respective hydroxy-L-proline derivatives. These derivatives are then chemically converted to key intermediates such as N-Cbz-4,5-dehydro-L-prolineamide, which is crucial for the synthesis of saxagliptin, a dipeptidyl peptidase IV (DPP4) inhibitor used in treating type 2 diabetes mellitus (Hanson et al., 2011).

Chemical Synthesis and Modification

N-Cbz-4-oxo-D-proline is involved in the practical synthesis of 3-substituted proline derivatives, crucial for creating conformationally restrained peptide analogs. A Cu-catalyzed 1,4-addition method to N-protected 2,3-dehydroproline esters demonstrates its importance in creating building blocks for peptide synthesis with good trans-selectivity (Huy, Neudörfl, & Schmalz, 2011).

Environmental Impact and Degradation

Research into the environmental degradation of pharmaceuticals has indirectly highlighted the transformations of compounds related to N-Cbz-4-oxo-D-proline. For instance, studies on carbamazepine and its derivatives in wastewater treatment processes show how these compounds transform, forming various products that persist in the environment (Kaiser et al., 2014). Though not directly related to N-Cbz-4-oxo-D-proline, such studies indicate the broader implications of pharmaceutical derivatives' environmental fate and transformation.

Innovative Protein Modification Techniques

The enzymatic strategy for modifying N-terminal proline residues in proteins using phenol derivatives illustrates the versatility of N-Cbz-4-oxo-D-proline in bioconjugation processes. This approach utilizes tyrosinase to oxidize phenols to o-quinone intermediates that couple to N-terminal proline residues, demonstrating the compound's role in developing novel protein modification techniques (Maza et al., 2018).

Safety and Hazards

“N-Cbz-4-oxo-D-proline” is classified as an irritant. It’s recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Use of personal protective equipment and ensuring adequate ventilation are advised.